Cas no 1416437-93-8 (4-(tert-butoxy)carbonyl-2,2-dimethylmorpholine-3-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-2,2-dimethylmorpholine-3-carboxylic acid
• CAS No: 1416437-93-8
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD22690378
• CID: 4934059
• PubChem ID: 71742838
• Update Time: 2023-11-24

4-(tert-butoxy)carbonyl-2,2-dimethylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(TERT-BUTOXYCARBONYL)-2,2-DIMETHYLMORPHOLINE-3-CARBOXYLIC ACID
• 4-(tert-butoxy)carbonyl-2,2-dimethylmorpholine-3-carboxylic acid

• MDL： MFCD22690378
• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-7-17-12(4,5)8(13)9(14)15/h8H,6-7H2,1-5H3,(H,14,15)
• InChI Key： GJZYDQLMLYHLAE-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(=O)O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives